Cas no 1806948-80-0 (3-(Difluoromethyl)-4-iodo-2-methoxypyridine-6-carboxamide)

• Product Name: 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-6-carboxamide
• CAS No: 1806948-80-0
• MF: C₈H₇F₂IN₂O₂
• MW: 328.054661035538
• CID: 4891344
• Update Time: 2025-05-19

3-(Difluoromethyl)-4-iodo-2-methoxypyridine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-6-carboxamide

• Inchi： 1S/C8H7F2IN2O2/c1-15-8-5(6(9)10)3(11)2-4(13-8)7(12)14/h2,6H,1H3,(H2,12,14)
• InChI Key： OOGYJQYUTREBJH-UHFFFAOYSA-N
• SMILES： IC1C=C(C(N)=O)N=C(C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2

Additional information on 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-6-carboxamide

Introduction to 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-6-carboxamide (CAS No. 1806948-80-0)

3-(Difluoromethyl)-4-iodo-2-methoxypyridine-6-carboxamide, identified by its CAS number 1806948-80-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a difluoromethyl group, an iodo substituent, and a methoxy group, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The difluoromethyl group is a key functional moiety in this compound, known for its ability to enhance metabolic stability and binding affinity in drug molecules. This feature makes it particularly valuable in the design of small-molecule inhibitors targeting enzymes and receptors involved in various diseases. The iodo substituent at the 4-position of the pyridine ring provides a handle for further chemical modifications, enabling researchers to explore diverse derivatization strategies. Additionally, the methoxy group at the 2-position influences the electronic properties of the ring, affecting its reactivity and interaction with biological targets.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit inhibitory effects on enzymes such as kinases, which are implicated in cancer and inflammatory diseases. The combination of the difluoromethyl, iodo, and methoxy groups in 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-6-carboxamide suggests potential applications in developing novel kinase inhibitors. For instance, research has shown that fluorinated pyridines can improve drug-like properties such as solubility, bioavailability, and target engagement.

The carboxamide functional group at the 6-position of the pyridine ring further enhances the compound's versatility. Carboxamides are known to participate in hydrogen bonding interactions with biological targets, which can be exploited to optimize binding affinity and selectivity. This feature makes 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-6-carboxamide a promising scaffold for designing drugs that interact with proteins or nucleic acids. Furthermore, the presence of both electron-withdrawing and electron-donating groups in its structure allows for fine-tuning of its electronic properties, which is crucial for modulating biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high accuracy. Molecular docking studies have been performed using 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-6-carboxamide as a lead compound to identify potential binding sites on target proteins. These studies have revealed that the compound can effectively interact with key residues in enzyme active sites, suggesting its potential as an inhibitor. Such computational approaches have accelerated the discovery process by allowing researchers to prioritize compounds for experimental validation.

In addition to its applications in drug development, this compound has shown promise in materials science and agrochemical research. The unique structural features of 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-6-carboxamide make it a valuable building block for synthesizing more complex molecules with tailored properties. For example, researchers have explored its use in designing novel ligands for metal complexes, which have applications in catalysis and sensing technologies. The ability to introduce diverse functional groups into its structure allows for extensive structural diversity exploration.

The synthesis of 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-6-carboxamide presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful selection of reaction conditions to achieve high yields and purity. However, recent advances in synthetic methodologies have made it possible to construct complex molecules more efficiently than ever before. Techniques such as cross-coupling reactions, palladium catalysis, and flow chemistry have been employed to streamline the synthesis process. These innovations have not only improved the accessibility of this compound but also paved the way for exploring new derivatives.

The pharmacological profile of 3-(Difluoromethyl)-4-iodo-2-methoxypyridine-6-carboxamide is still being actively investigated by academic and industrial researchers. Preclinical studies have begun to uncover its potential therapeutic applications across various disease areas. For instance, preliminary data suggest that it may exhibit anti-inflammatory properties by modulating signaling pathways involved in immune responses. Furthermore, its structural similarity to known bioactive compounds makes it a candidate for repurposing existing drugs or developing combination therapies.

The future prospects of this compound are promising, with ongoing research aimed at expanding its chemical space and exploring new applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully harness its potential. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that interact with them effectively. In summary,3-(Difluoromethyl)-4-iodo-2-methoxypyridine-6-carboxamide (CAS No. 1806948- 80- 0) represents a significant advancement in pharmaceutical chemistry, with far-reaching implications for drug discovery and therapeutic innovation.